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acid

Cat. No.: B1361853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-phenylcyclobutanecarboxylic
acid, a valuable building block in organic synthesis and medicinal chemistry. This document

details its discovery and historical context, modern synthetic protocols, physicochemical

properties, and explores its potential biological activities.

Discovery and Historical Context
The precise first synthesis of 1-phenylcyclobutanecarboxylic acid is not readily available in

easily accessible historical literature. However, the development of synthetic routes to

cyclobutane derivatives has been a significant area of organic chemistry. Early efforts in the

late 19th and early 20th centuries were often met with challenges due to the inherent ring strain

of the four-membered ring. The synthesis of cyclobutanecarboxylic acid itself was first reported

by William Perkin, Jr. in 1883, marking a significant achievement in the synthesis of small-ring

compounds.

The synthesis of 1-phenyl substituted cycloalkane carboxylic acids gained momentum in the

mid-20th century. A notable related synthesis of 1-phenyl-1-cyclohexanecarboxylic acid was

described by Lyle and Lyle in the Journal of the American Chemical Society in 1952. The

primary route to 1-phenylcyclobutanecarboxylic acid has historically been through the
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cyclization of a phenylacetonitrile derivative with a 1,3-dihalopropane, followed by hydrolysis of

the resulting nitrile. This general approach has been refined over the years to improve yields

and purity.

Physicochemical Properties
1-Phenylcyclobutanecarboxylic acid is a white to off-white crystalline solid. Its key

physicochemical properties are summarized in the table below.[1]

Property Value Source

Molecular Formula C₁₁H₁₂O₂ PubChem

Molecular Weight 176.21 g/mol PubChem[1]

IUPAC Name
1-phenylcyclobutane-1-

carboxylic acid
PubChem[1]

CAS Number 37828-19-6 PubChem[1]

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in organic solvents

such as chloroform and ether.
ChemicalBook[2]

Synthesis
The most common and well-documented method for the synthesis of 1-
phenylcyclobutanecarboxylic acid involves a two-step process: the synthesis of the

intermediate 1-phenylcyclobutanecarbonitrile, followed by its hydrolysis.

Synthesis of 1-Phenylcyclobutanecarbonitrile
This step involves the alkylation of phenylacetonitrile with 1,3-dibromopropane.

Materials:

Phenylacetonitrile
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1,3-Dibromopropane

Potassium hydroxide (powdered)

Toluene

Water

Tetrabutylammonium bromide

Anhydrous magnesium sulfate

Celite

Procedure:[3]

Suspend powdered potassium hydroxide (536 g, 9.56 mol) in a mixture of toluene (1.54 L)

and water (154 mL) and heat to 45 °C.

Add tetrabutylammonium bromide (28 g, 0.85 mol) and 1,3-dibromopropane (379 g, 1.88

mol).

Slowly add a solution of phenylacetonitrile (200 g, 1.7 mol) in toluene (500 mL) dropwise

over approximately 42 minutes. The reaction temperature will rise to 95 °C.

After the addition is complete, heat the mixture to reflux and stir for 1 hour.

Monitor the reaction completion by HPLC.

Cool the reaction mixture to 20-25 °C and filter through a Celite pad.

Wash the solid residue with toluene (1.0 L).

Combine the filtrates and wash sequentially with water (2 x 300 mL) and brine (150 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield

crude 1-phenylcyclobutanecarbonitrile as an orange oil.
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Purify the crude product by vacuum distillation (boiling point 105 °C at 750 mTorr) to obtain

the pure product as a colorless liquid.

Hydrolysis of 1-Phenylcyclobutanecarbonitrile to 1-
Phenylcyclobutanecarboxylic Acid
The final step is the hydrolysis of the nitrile to the carboxylic acid.

Materials:

1-Phenylcyclobutanecarbonitrile

Potassium hydroxide (85%)

Ethylene glycol

Water

Diethyl ether

Concentrated hydrochloric acid

Chloroform

Saturated saline solution

Anhydrous magnesium sulfate

Procedure:[2]

Dissolve 1-phenyl-1-cyclobutanecarbonitrile (5.0 g, 31.83 mmol) and potassium hydroxide

(85%, 6.29 g, 95.49 mmol) in ethylene glycol (10 mL).

Heat the reaction mixture at 185-190 °C for 6 hours under a nitrogen atmosphere.

Monitor the reaction completion by LC-MS.

Cool the reaction mixture and dilute with water.
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Extract the mixture with diethyl ether (3 x 10 mL) to remove any unreacted starting material.

Acidify the aqueous layer with concentrated hydrochloric acid to a pH of less than 2.

Extract the acidified aqueous layer with chloroform (2 x 10 mL).

Combine the chloroform layers and wash sequentially with water and saturated saline

solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield 1-phenyl-1-cyclobutanecarboxylic acid.

Yield: 4.43 g (79.2%)

Biological Activity and Potential Applications
While extensive biological studies on 1-phenylcyclobutanecarboxylic acid are limited,

research on related 1-phenylcycloalkanecarboxylic acid derivatives has shown potent and

selective activity as sigma 1 receptor ligands.[4] The sigma 1 receptor is a unique intracellular

protein chaperone implicated in a variety of cellular functions and is a target for therapeutic

intervention in neurological disorders and other diseases.

Derivatives of 1-phenylcycloalkanecarboxylic acids have been investigated for their potential as

antitussive, anticonvulsant, and anti-ischemic agents.[4] This suggests that 1-
phenylcyclobutanecarboxylic acid could serve as a valuable scaffold for the development of

novel therapeutics targeting the sigma 1 receptor.

Further research is warranted to fully elucidate the pharmacological profile of 1-
phenylcyclobutanecarboxylic acid and its derivatives.

Visualizations
Synthetic Workflow
The following diagram illustrates the two-step synthesis of 1-phenylcyclobutanecarboxylic
acid.
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Step 1: Synthesis of 1-Phenylcyclobutanecarbonitrile

Step 2: Hydrolysis

Phenylacetonitrile

1-Phenylcyclobutanecarbonitrile
KOH, Toluene/H2O, Tetrabutylammonium bromide

1,3-Dibromopropane

1-Phenylcyclobutanecarbonitrile 1-Phenylcyclobutanecarboxylic Acid
KOH, Ethylene glycol, H2O, HCl

Click to download full resolution via product page

Caption: Two-step synthesis of 1-phenylcyclobutanecarboxylic acid.

Potential Signaling Pathway Involvement
The interaction of 1-phenylcycloalkanecarboxylic acid derivatives with the sigma 1 receptor

suggests a potential role in modulating downstream signaling pathways. The sigma 1 receptor

is known to influence various cellular processes, including calcium signaling and modulation of

ion channels.

1-Phenylcycloalkane
Carboxylic Acid Derivative

Sigma 1 Receptor

Binds to

Ion Channels
(e.g., K+, Ca2+)

Modulates

Calcium Signaling

Modulates

Cellular Response
(e.g., Neuroprotection, Anticonvulsant activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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